Cas no 921143-63-7 (2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide)

• Product Name: 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide
• CAS No: 921143-63-7
• MF: C₁₅H₉ClF₃N₅O
• MW: 367.713071584702
• CID: 6528289
• Update Time: 2025-09-28

2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide
• 2-chloro-N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-6-fluorobenzamide

• Inchi： 1S/C15H9ClF3N5O/c16-9-2-1-3-11(18)14(9)15(25)20-7-13-21-22-23-24(13)8-4-5-10(17)12(19)6-8/h1-6H,7H2,(H,20,25)
• InChI Key： TXTWQAFECQXPER-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide

Introduction to Compound CAS No. 921143-63-7: 2-Chloro-N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-6-Fluorobenzamide

The compound with CAS No. 921143-63-7, known as 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-6-fluorobenzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a tetrazole ring system and multiple halogen substituents. The presence of chlorine and fluorine atoms in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and materials science. The tetrazole ring in this compound is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in the design of bioactive molecules. The fluorine substituents further enhance the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have reported successful methods for synthesizing similar compounds by utilizing nucleophilic substitution reactions and coupling reactions. The optimization of these methods has led to higher yields and improved purity levels, making this compound more accessible for further research and development.

In terms of applications, this compound has shown promise in the field of pharmacology. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its unique structural features. Additionally, the compound's ability to interact with specific biological targets makes it a potential candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the tetrazole ring plays a crucial role in stabilizing the molecule's electronic structure. This understanding has paved the way for further modifications to enhance the compound's bioavailability and efficacy.

Furthermore, the presence of chlorine and fluorine atoms in the molecule has been linked to its environmental stability. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer option for certain industrial applications.

In conclusion, CAS No. 921143-63-7 represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structure and chemical properties make it a valuable subject for ongoing research efforts aimed at unlocking its full potential in drug development and materials science.